Cas no 1805333-78-1 (3,4-Dichloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3,4-Dichloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1805333-78-1
• MF: C₇H₂Cl₂F₅N
• MW: 265.995497226715
• CID: 4850998
• Update Time: 2025-10-30

3,4-Dichloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2Cl2F5N/c8-3-2(6(10)11)1-15-5(4(3)9)7(12,13)14/h1,6H
• InChI Key： YFLZLSWFDQYUOG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NC=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 3,4-Dichloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine

3,4-Dichloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine

3,4-Dichloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805333-78-1) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine atoms at positions 3 and 4, a difluoromethyl group at position 5, and a trifluoromethyl group at position 2. These substituents contribute to its distinct chemical properties, making it a valuable compound in research and industrial applications.

The synthesis of 3,4-Dichloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine involves advanced organic chemistry techniques, including multi-step synthesis and precise control over reaction conditions to achieve high purity. Recent studies have highlighted its potential as a building block in the development of novel pharmaceuticals, agrochemicals, and advanced materials. For instance, researchers have explored its role in the design of bioactive molecules with enhanced stability and selectivity.

One of the most notable features of this compound is its electronic structure, which is heavily influenced by the electron-withdrawing groups (EWGs) attached to the pyridine ring. The presence of chlorine atoms and fluorinated methyl groups significantly alters the electronic properties of the molecule, making it an attractive candidate for applications in optoelectronics and catalysis. Recent advancements in computational chemistry have allowed for detailed modeling of its electronic behavior, providing insights into its reactivity and stability under various conditions.

In terms of physical properties, 3,4-Dichloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine exhibits a high melting point due to the strong intermolecular forces arising from its fluorinated substituents. This characteristic makes it suitable for use in high-temperature applications, such as in the formulation of heat-resistant polymers or as a stabilizer in industrial processes. Additionally, its solubility properties have been studied extensively, with findings indicating moderate solubility in common organic solvents and limited solubility in water.

The environmental impact of this compound has also been a subject of recent research. Studies have shown that it exhibits low bioaccumulation potential and rapid degradation under certain environmental conditions, which aligns with current trends toward sustainable chemistry practices. These findings are particularly relevant for industries seeking to minimize their ecological footprint while maintaining high-performance standards.

Looking ahead, the versatility of 3,4-Dichloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine positions it as a key player in future innovations across multiple disciplines. Its ability to serve as both a functional material and a precursor for more complex molecules underscores its importance in advancing modern chemical technologies. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly significant role in shaping the future of materials science and beyond.